Cas no 2173996-23-9 (3-aminopropane-1-sulfonyl fluoride hydrochloride)

• Product Name: 3-aminopropane-1-sulfonyl fluoride hydrochloride
• CAS No: 2173996-23-9
• MF: C₃H₉ClFNO₂S
• MW: 177.625462293625
• CID: 6557518
• PubChem ID: 137951596
• Update Time: 2025-05-24

3-aminopropane-1-sulfonyl fluoride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-aminopropane-1-sulfonyl fluoride hydrochloride

• Inchi： 1S/C3H8FNO2S.ClH/c4-8(6,7)3-1-2-5;/h1-3,5H2;1H
• InChI Key： YTLYPNSUYALIQT-UHFFFAOYSA-N
• SMILES： C(CCN)S(=O)(=O)F.Cl

Additional information on 3-aminopropane-1-sulfonyl fluoride hydrochloride

3-Aminopropane-1-sulfonyl Fluoride Hydrochloride: A Comprehensive Overview

3-Aminopropane-1-sulfonyl fluoride hydrochloride, identified by the CAS number 2173996-23-9, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique chemical structure, has garnered attention due to its potential in fields ranging from pharmaceuticals to advanced materials science.

The chemical structure of 3-Aminopropane-1-sulfonyl fluoride hydrochloride comprises a sulfonamide group attached to a propane chain, with a terminal amine group and a fluorine atom. This configuration imparts the compound with distinctive chemical properties, including high reactivity and selectivity in certain reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting complex biological pathways.

One of the most promising applications of this compound lies in its use as a building block for constructing more complex molecules. Researchers have demonstrated that 3-Aminopropane-1-sulfonyl fluoride hydrochloride can be effectively employed in the synthesis of peptide analogs and other bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry explored its utility in constructing inhibitors for specific protease enzymes, showcasing its potential in developing novel therapeutic agents.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable covalent bonds makes it an attractive candidate for use in polymer chemistry and surface modification techniques. Recent advancements have demonstrated its effectiveness as a crosslinking agent in the development of biocompatible polymers, which hold promise for use in medical devices and tissue engineering.

The synthesis of 3-Aminopropane-1-sulfonyl fluoride hydrochloride has been optimized through various methodologies over the years. Traditional approaches involve multi-step reactions, often requiring harsh conditions and multiple purification steps. However, recent breakthroughs have introduced more efficient synthetic routes that minimize waste and improve yield, making this compound more accessible for large-scale production.

From an environmental standpoint, understanding the ecological impact of this compound is crucial. Studies have shown that while it exhibits moderate toxicity to aquatic organisms, proper handling and disposal protocols can mitigate risks associated with its use. Regulatory bodies have established guidelines to ensure safe handling practices, particularly in industrial settings where large quantities may be processed.

In conclusion, 3-Aminopropane-1-sulfonyl fluoride hydrochloride, CAS No. 2173996-23-9, stands as a versatile compound with diverse applications across multiple disciplines. Its continued exploration in both academic and industrial research settings underscores its importance as a valuable tool for advancing scientific knowledge and technological innovation.